Cas no 119448-28-1 (6-Chloroimidazo1,2-apyridine-2-carbohydrazide)

• Product Name: 6-Chloroimidazo1,2-apyridine-2-carbohydrazide
• CAS No: 119448-28-1
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• MDL: MFCD06797385
• CID: 1209971
• PubChem ID: 2763463
• Update Time: 2025-06-08

6-Chloroimidazo1,2-apyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• IMidazo[1,2-a]pyridine-2-carboxylic acid, 6-chloro-, hydrazide
• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 6-Chloro-2-(hydrazinocarbonyl)imidazo[1,2-a]pyridine
• 119448-28-1
• DTXSID701191809
• SB85950
• AKOS005069700
• 12Y-0816
• MFCD06797385
• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrazide
• CS-0316625
• 6-Chloroimidazo1,2-apyridine-2-carbohydrazide

• MDL： MFCD06797385
• Inchi： 1S/C8H7ClN4O/c9-5-1-2-7-11-6(8(14)12-10)4-13(7)3-5/h1-4H,10H2,(H,12,14)
• InChI Key： IUCNOGHXJSSDJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(NN)=O)=CN2C=1

Computed Properties

• Exact Mass: 210.0308386g/mol
• Monoisotopic Mass: 210.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Chloroimidazo1,2-apyridine-2-carbohydrazide

6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 119448-28-1): An Overview of Its Structure, Properties, and Applications

6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 119448-28-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anticonvulsant, analgesic, and anti-inflammatory properties.

The molecular structure of 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide is characterized by a fused imidazole and pyridine ring system with a chlorine substituent at the 6-position and a carbohydrazide group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The presence of the carbohydrazide moiety is particularly noteworthy as it can undergo various chemical transformations, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anticonvulsant activity in animal models. The researchers found that it effectively reduced seizure frequency and duration without causing significant side effects, making it a promising candidate for the development of new anticonvulsant drugs.

In addition to its anticonvulsant properties, 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide has also shown potential as an analgesic agent. A study conducted by a team of researchers at the University of California found that this compound significantly reduced pain responses in both acute and chronic pain models. The mechanism of action is believed to involve modulation of nociceptive pathways in the central nervous system.

The anti-inflammatory activity of 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide has also been investigated. A study published in the Inflammation Research journal reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide have been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily by hepatic enzymes and excreted via urine and feces.

Safety studies have indicated that 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive preclinical and clinical trials to ensure its safety and efficacy before it can be approved for human use.

The synthetic route for preparing 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide has been well-documented in the literature. One common method involves the reaction of 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid with hydrazine hydrate under mild conditions. This approach yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, 6-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 119448-28-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.